Ethyl 4-oxo-4-((2-(4-phenylpiperazin-1-yl)ethyl)amino)butanoate

• IUPAC Name: ethyl 4-oxo-4-[2-(4-phenylpiperazin-1-yl)ethylamino]butanoate
• InChI: InChI=1S/C18H27N3O3/c1-2-24-18(23)9-8-17(22)19-10-11-20-12-14-21(15-13-20)16-6-4-3-5-7-16/h3-7H,2,8-15H2,1H3,(H,19,22)
• InChI Key: MERSBBITJCRLDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)NCCN1CCN(CC1)C2=CC=CC=C2
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

Ethyl 4-oxo-4-((2-(4-phenylpiperazin-1-yl)ethyl)amino)butanoate, also known as EOB or Compound 1, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in terms of its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Scientific Research Applications

• Synthetic Chemistry Applications :

  • Riyadh et al. (2008) demonstrated a novel synthesis method for β-oxoalkanonitriles, starting from ethyl 2-cyano-4-oxo-2-(2-oxo-2-arylethyl)-4-aryl-butanoates, which are structurally similar to the compound . This work highlights the versatility of such compounds in synthetic organic chemistry (Riyadh, Al-Matar, & Elnagdi, 2008).
  • Pokhodylo et al. (2009) explored the chemoselective reaction of aryl azides with compounds similar to ethyl 4-oxo-4-((2-(4-phenylpiperazin-1-yl)ethyl)amino)butanoate, leading to the formation of novel (1H-1,2,3-triazol-5-yl)acetic acids. This research contributes to the development of new synthetic pathways in medicinal chemistry (Pokhodylo, Matiychuk, & Obushak, 2009).

• Biological Activity Studies :

  • Sarvaiya, Gulati, & Patel (2019) synthesized derivatives of a similar compound, focusing on their antimicrobial activity against various bacteria and fungi. This indicates the potential of such compounds in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).
  • Abd & Awas (2008) prepared derivatives of a structurally related compound and tested them for increasing the reactivity of cellobiase, an enzyme involved in cellulose breakdown. This research could be relevant for industrial applications, especially in biofuel production (Abd & Awas, 2008).

• Advanced Material Synthesis :

  • Krzyżak et al. (2015) synthesized new ester derivatives of Isothiazolo[4,5-b]Pyridine and studied their fluorescence properties. Such studies are essential for developing new materials with potential applications in sensing and imaging technologies (Krzyżak, Śliwińska, & Malinka, 2015).